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Compound of Interest

Compound Name: m-Chlorophenylbiguanide

Cat. No.: B1675964

Essential Safety and Handling Guide for m-
Chlorophenylbiguanide

This guide provides critical safety and logistical information for handling m-
Chlorophenylbiguanide hydrochloride (CAS Number: 2113-05-5), a potent and selective 5-
HT3 receptor agonist used in laboratory research.[1][2][3][4] Adherence to these procedures is
essential for ensuring the safety of all laboratory personnel.

Hazard Identification and Classification

m-Chlorophenylbiguanide hydrochloride is classified as a hazardous substance.[5] It is
crucial to understand its potential effects to handle it safely.

GHS Hazard Statements:

e H315: Causes skin irritation.[5]

e H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[5]

Signal Word: Warning[6]
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Hazard Class Category Statement
Skin Irritation 2 Causes skin irritation.[5]

o Causes serious eye irritation.
Eye Irritation 2A

[5]

Specific target organ toxicity

(single exposure)

May cause respiratory
irritation.[5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling m-

Chlorophenylbiguanide to minimize exposure and ensure personal safety.

Protection Type

Equipment Specification

Guidelines and Remarks

Eye/Face Protection

Safety glasses with side-

shields or goggles.

Must comply with European

standard EN 166 or equivalent.

[7]

Skin Protection

Chemical-resistant gloves
(e.g., Viton™).

Gloves should be inspected
before use and comply with
standard BS EN 374:2003.[6]
[8] Wash and dry hands
thoroughly after handling.[8]

Protective, long-sleeved

clothing.

Wear suitable protective
clothing to prevent skin
contact.[7][8]

Respiratory Protection

Not required under normal use

with adequate ventilation.

If dust is generated or
ventilation is insufficient, use a
NIOSH/MSHA or European
Standard EN 136 approved
respirator.[6][7]

Operational Plans: Handling and Storage
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Proper handling and storage are critical to maintaining the integrity of the compound and the
safety of the laboratory environment.

Engineering Controls:
o Work in a well-ventilated area.[8]
e Use a chemical fume hood for all procedures.[8]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[6][8]

Safe Handling Protocol:
e Preparation: Before handling, ensure all required PPE is correctly worn.

¢ Avoid Contamination: Keep away from foodstuffs, beverages, and feed.[5] Do not eat, drink,
or smoke in the handling area.[6]

e Minimize Exposure: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][6] Prevent
contact with eyes, skin, and clothing.[6][8] Avoid prolonged or repeated exposure.[5][8]

e Hygiene: Immediately remove all soiled and contaminated clothing.[5] Wash hands before
breaks and at the end of work.[5]

Storage Conditions:

» Store in a dry, cool, and well-ventilated place.[6][7]

o Keep the container tightly closed.[5][6][7]

e The product may be air-sensitive; store under an inert atmosphere.[7]

o For specific storage temperature conditions, refer to the manufacturer's certificate of
analysis.[6]

Emergency and First Aid Procedures

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://documents.tocris.com/pdfs/tocris_msds/0440_sds.pdf?1672027907
https://documents.tocris.com/pdfs/tocris_msds/0440_sds.pdf?1672027907
https://www.lgcstandards.com/medias/sys_master/root/h6a/h87/11003239989278/SDS_TRC-C378540-1G_ST-WB-MSDS-4691155-1-1-1/SDS-TRC-C378540-1G-ST-WB-MSDS-4691155-1-1-1.PDF
https://documents.tocris.com/pdfs/tocris_msds/0440_sds.pdf?1672027907
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://www.lgcstandards.com/medias/sys_master/root/h6a/h87/11003239989278/SDS_TRC-C378540-1G_ST-WB-MSDS-4691155-1-1-1/SDS-TRC-C378540-1G-ST-WB-MSDS-4691155-1-1-1.PDF
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://www.lgcstandards.com/medias/sys_master/root/h6a/h87/11003239989278/SDS_TRC-C378540-1G_ST-WB-MSDS-4691155-1-1-1/SDS-TRC-C378540-1G-ST-WB-MSDS-4691155-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h6a/h87/11003239989278/SDS_TRC-C378540-1G_ST-WB-MSDS-4691155-1-1-1/SDS-TRC-C378540-1G-ST-WB-MSDS-4691155-1-1-1.PDF
https://documents.tocris.com/pdfs/tocris_msds/0440_sds.pdf?1672027907
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://documents.tocris.com/pdfs/tocris_msds/0440_sds.pdf?1672027907
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://www.lgcstandards.com/medias/sys_master/root/h6a/h87/11003239989278/SDS_TRC-C378540-1G_ST-WB-MSDS-4691155-1-1-1/SDS-TRC-C378540-1G-ST-WB-MSDS-4691155-1-1-1.PDF
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://www.lgcstandards.com/medias/sys_master/root/h6a/h87/11003239989278/SDS_TRC-C378540-1G_ST-WB-MSDS-4691155-1-1-1/SDS-TRC-C378540-1G-ST-WB-MSDS-4691155-1-1-1.PDF
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.lgcstandards.com/medias/sys_master/root/h6a/h87/11003239989278/SDS_TRC-C378540-1G_ST-WB-MSDS-4691155-1-1-1/SDS-TRC-C378540-1G-ST-WB-MSDS-4691155-1-1-1.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Type First Aid Measures

Move the person to fresh air and monitor their
) breathing. If breathing is difficult, administer
Inhalation
oxygen. If breathing stops, provide artificial

respiration. Seek medical attention.[8]

Immediately wash the affected skin with plenty

of soap and water for at least 15 minutes.[6][8]
Skin Contact Remove contaminated clothing and wash it

before reuse.[6][8] If skin irritation persists, seek

medical advice.[6]

Immediately flush the eyes with copious

amounts of water for at least 15 minutes, also
Eye Contact under the eyelids.[6][8] Remove contact lenses

if present and easy to do.[6] Continue rinsing. If

eye irritation persists, seek medical attention.[6]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion _ _
unconscious person. Call a doctor for medical

advice.[6]

Disposal Plan

m-Chlorophenylbiguanide and its containers must be disposed of as hazardous waste in
accordance with official regulations.

Disposal Guidelines:
» Do not dispose of together with household garbage.[5]
e Do not allow the product to reach the sewage system or ground water.[5]

» Dispose of contents and containers at an approved waste disposal plant.[6][7]
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e Uncleaned packaging must also be disposed of according to official regulations.[5]

Procedural Workflow for Safe Handling

The following diagram illustrates the essential steps for the safe handling of m-
Chlorophenylbiguanide, from initial preparation to final disposal.
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Safe Handling Workflow: m-Chlorophenylbiguanide

1. Preparation
- Don PPE
- Verify fume hood function

l

2. Handling
- Weigh/handle in fume hood
- Avoid dust generation

f not using all material

3. Storage
- Tightly sealed container
- Cool, dry, ventilated area

Emergency:
Spill / Exposure

y

5. Decontamination
- Clean work surfaces
- Wash hands thoroughly

Y
4a. Spill Cleanup 4b. First Aid
- Follow SDS protocol - Follow SDS protocol
- Wear full PPE - Seek medical attention

6. Waste Disposal
- Collect in labeled container
- Dispose as hazardous waste

Click to download full resolution via product page

Caption: Safe handling workflow for m-Chlorophenylbiguanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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